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CAS Number: 286474-61-1

This guide provides an in-depth technical overview of 6-Chloro-2-fluoro-3-methylbenzamide,
a key chemical intermediate in modern pharmaceutical manufacturing. Designed for
researchers, scientists, and professionals in drug development, this document synthesizes
critical data on its chemical properties, synthesis, analytical methods, and its pivotal role in the
creation of targeted cancer therapies.

Introduction: A Strategically Designed Building
Block

6-Chloro-2-fluoro-3-methylbenzamide is a substituted aromatic amide whose molecular
architecture has been strategically designed for utility in complex organic synthesis. The
specific arrangement of its functional groups—a chloro group, a fluoro group, a methyl group,
and a carboxamide—on the benzene ring makes it a valuable precursor in the synthesis of
high-value pharmaceutical compounds.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1362233#bc-rfq
https://www.benchchem.com/product/b1362233/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-6-chloro-2-fluoro-3-methylbenzamide
https://www.benchchem.com/product/b1362233/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-6-chloro-2-fluoro-3-methylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The presence and positioning of the halogen atoms are particularly noteworthy. The fluorine
atom can modulate the electronic properties and metabolic stability of a final drug molecule,
while the chlorine atom provides a potential site for further chemical modification or can be
integral to the final structure's biological activity. This strategic halogenation is a common and
effective tactic in medicinal chemistry to enhance the efficacy and pharmacokinetic profiles of
drug candidates.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 6-Chloro-2-fluoro-3-
methylbenzamide is essential for its handling, reaction optimization, and purification.

Property Value Source(s)

CAS Number 286474-61-1 [11[21[3]

Molecular Formula CsH7CIFNO [1]

Molecular Weight 187.60 g/mol [1]

Melting Point 150-152 °C [4]

Appearance Solid (form may vary) General chemical knowledge

Expected to be soluble in
common organic solvents like

Solubility dichloromethane, ethyl Inferred from structure
acetate, and methanol. Limited

solubility in water.

Synthesis and Mechanism

The primary synthetic route to 6-Chloro-2-fluoro-3-methylbenzamide involves the amidation
of its corresponding carboxylic acid precursor, 6-Chloro-2-fluoro-3-methylbenzoic acid. This
two-step process is a common and efficient method for the preparation of benzamides.

Synthesis Pathway Overview
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The synthesis can be visualized as a two-stage process: the activation of the carboxylic acid
followed by the reaction with an ammonia source.

Stage 1: Acid Chloride Formation
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Caption: Synthetic workflow for 6-Chloro-2-fluoro-3-methylbenzamide.

Detailed Experimental Protocol

The following protocol is a representative method for the synthesis of 6-Chloro-2-fluoro-3-
methylbenzamide.

Step 1: Formation of 6-Chloro-2-fluoro-3-methylbenzoyl chloride

» To a solution of 6-chloro-2-fluoro-3-methylbenzoic acid in a suitable anhydrous solvent (e.g.,
dichloromethane), add a catalytic amount of N,N-dimethylformamide (DMF).

o Slowly add an excess of a chlorinating agent, such as oxalyl chloride or thionyl chloride, to
the reaction mixture at room temperature. The use of oxalyl chloride is often preferred as its
byproducts (CO and COz2) are gaseous and easily removed.
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« Stir the reaction mixture until the evolution of gas ceases and the reaction is complete, which
can be monitored by techniques such as thin-layer chromatography (TTC) or the
disappearance of the starting material's carboxylic acid peak in the infrared (IR) spectrum.

» Remove the solvent and excess chlorinating agent under reduced pressure to yield the
crude 6-chloro-2-fluoro-3-methylbenzoyl chloride. This intermediate is often used in the next
step without further purification.

Step 2: Amidation to form 6-Chloro-2-fluoro-3-methylbenzamide

The crude 6-chloro-2-fluoro-3-methylbenzoyl chloride is slowly added to a stirred solution of

an ammonia source, typically aqueous ammonium hydroxide, at a reduced temperature
(e.g., 0 °C) to control the exothermicity of the reaction.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir until the reaction is complete.

e The solid product, 6-Chloro-2-fluoro-3-methylbenzamide, will precipitate out of the reaction

mixture.

o Collect the product by filtration, wash with water to remove any inorganic salts, and dry
under vacuum.

Purification

The crude product can be purified by recrystallization from a suitable solvent system, such as
ethanol/water or ethyl acetate/hexanes, to obtain a product of high purity.

Application in Drug Development: A Key
Intermediate for Niraparib

The primary significance of 6-Chloro-2-fluoro-3-methylbenzamide in the pharmaceutical
industry is its role as a key intermediate in the synthesis of Niraparib. Niraparib is a potent,
orally available poly(ADP-ribose) polymerase (PARP) inhibitor used for the treatment of certain
types of ovarian, fallopian tube, and peritoneal cancers.

The Role of PARP Inhibitors in Cancer Therapy
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PARP enzymes are crucial for the repair of single-strand DNA breaks. In cancer cells with
mutations in the BRCA1 or BRCAZ2 genes, the homologous recombination pathway for
repairing double-strand DNA breaks is deficient. When PARP is inhibited in these cells, single-
strand breaks accumulate and lead to double-strand breaks during DNA replication. The
inability to repair these double-strand breaks results in cell death, a concept known as synthetic
lethality.
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Caption: Mechanism of synthetic lethality with PARP inhibitors in BRCA-mutant cancer cells.
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Role in the Synthesis of Niraparib

6-Chloro-2-fluoro-3-methylbenzamide serves as a foundational building block onto which the
core structure of Niraparib is constructed. Its amide group is a key handle for subsequent
chemical transformations that ultimately lead to the formation of the indazole ring system
characteristic of Niraparib. The specific substitution pattern of the benzamide is crucial for the
final drug's ability to bind effectively to the PARP enzyme.

Analytical Methods for Quality Control

Ensuring the purity of 6-Chloro-2-fluoro-3-methylbenzamide is critical for the successful
synthesis of the final active pharmaceutical ingredient (API) and for meeting regulatory
standards. High-Performance Liquid Chromatography (HPLC) is the most common and robust
method for this purpose.

HPLC Method for Purity Assessment

A stability-indicating reverse-phase HPLC (RP-HPLC) method can be developed and validated
for the routine quality control of 6-Chloro-2-fluoro-3-methylbenzamide.

Parameter Recommended Conditions

Column C18 (e.g., 250 mm x 4.6 mm, 5 um)

A gradient or isocratic mixture of an aqueous
Mobile Phase buffer (e.g., ammonium formate) and an organic

solvent (e.g., acetonitrile or methanol).

Flow Rate 1.0 mL/min

Detection UV at an appropriate wavelength (e.g., 246 nm)
Column Temperature Ambient or controlled (e.g., 30 °C)

Injection Volume 10 uL

This method should be validated according to ICH guidelines for specificity, linearity, accuracy,
precision, and robustness to ensure it is suitable for its intended purpose. The method should
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be able to separate the main component from starting materials, by-products, and degradation
products.

Other Analytical Techniques

o Gas Chromatography-Mass Spectrometry (GC-MS): Can be used to identify and quantify
volatile impurities.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for structural confirmation and
can also be used for quantitative analysis (QNMR).

o Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for confirming the presence of key
functional groups.

e Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Safety and Handling

As with any chemical intermediate, proper safety precautions must be observed when handling
6-Chloro-2-fluoro-3-methylbenzamide.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust. Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

o First Aid:

o

In case of skin contact: Wash off with soap and plenty of water.

[e]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

o

If inhaled: Move the person into fresh air.
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o If swallowed: Rinse mouth with water. In all cases of exposure, seek medical attention.

Conclusion

6-Chloro-2-fluoro-3-methylbenzamide (CAS: 286474-61-1) is more than just a chemical
compound; it is a testament to the intricate design and strategic synthesis that underpins
modern drug discovery. Its role as a key intermediate in the production of the PARP inhibitor
Niraparib highlights its importance in the fight against cancer. For researchers and drug
development professionals, a comprehensive understanding of its properties, synthesis, and
analysis is crucial for leveraging its full potential in the development of next-generation
therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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